Cas no 2227684-46-8 (rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227684-46-8
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5969925
• PubChem ID: 165797242
• Update Time: 2025-05-20

rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• 2227684-46-8
• EN300-2002069

• Inchi： 1S/C9H12BrNS/c1-9(2)7(8(9)11)6-3-5(10)4-12-6/h3-4,7-8H,11H2,1-2H3/t7-,8-/m0/s1
• InChI Key： CPYXYBJTXFFWIX-YUMQZZPRSA-N
• SMILES： BrC1=CSC(=C1)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine

Chemical Profile of rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227684-46-8)

rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227684-46-8) is a meticulously crafted chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex stereocenter architecture and aromatic-thiophene moiety, represents a promising candidate for further exploration in drug discovery and development. The unique combination of a cyclopropane ring and a brominated thiophene derivative makes it an intriguing subject for synthetic chemists and biologists alike.

The stereochemistry of this compound is particularly noteworthy. The presence of a racemic mixture (rac) indicates that it contains equal proportions of both enantiomers, which are mirror images of each other. This racemic form is often used as a starting material or intermediate in the synthesis of more complex molecules, where the precise stereochemical outcome is critical for biological activity. The (1R,3S) configuration specifies the absolute configuration at the two stereocenters, providing chemists with a clear framework for further derivatization and structural optimization.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with remarkable accuracy. The dimethylcyclopropane moiety in rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine is known to influence solubility, metabolic stability, and binding affinity to biological targets. By leveraging molecular modeling techniques, scientists can simulate how this compound interacts with enzymes and receptors, thereby guiding the design of next-generation therapeutics.

The thiophene ring, a heterocyclic aromatic structure, is widely recognized for its role in medicinal chemistry due to its ability to modulate electronic properties and biological activity. In particular, the 4-bromothiophen-2-yl substituent introduces both electronic and steric effects that can fine-tune the compound's interaction with biological targets. This feature has been exploited in various drug development programs to enhance binding affinity and selectivity.

In the realm of medicinal biology, this compound has shown potential as a scaffold for developing novel therapeutic agents. The cyclopropane ring is particularly interesting because it introduces conformational constraints that can improve metabolic stability and oral bioavailability. Additionally, the bromine atom serves as a handle for further chemical modifications via cross-coupling reactions, allowing for the rapid assembly of more complex molecular architectures.

Recent studies have highlighted the importance of chiral drugs in achieving optimal therapeutic outcomes. The enantiomers of rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine, while structurally identical, can exhibit vastly different biological activities due to their distinct spatial arrangements. This underscores the need for rigorous stereochemical control during synthesis and highlights the potential benefits of developing enantiomerically pure forms of this compound.

The synthetic pathways for this compound have been optimized to ensure high yield and purity. Modern synthetic methodologies often involve transition-metal-catalyzed reactions that facilitate the formation of complex stereocenters with minimal side products. These advances have made it possible to produce large quantities of high-quality material suitable for both academic research and industrial applications.

From a regulatory perspective, compounds like rac-(1R,3S)-3-(4-bromothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies as well as pharmacokinetic evaluations to assess how the body processes the compound. Such studies are essential for understanding potential side effects and determining appropriate dosing regimens.

The future prospects for this compound are promising. Ongoing research aims to explore its potential applications in treating various diseases by targeting specific biological pathways. By integrating insights from computational chemistry with experimental validation, scientists hope to uncover new therapeutic possibilities that could benefit patients worldwide.